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Introduction

ONO-2920632 is a potent and selective activator of the two-pore domain potassium (K2P)
channels TREK-1 (TWIK-related K+ channel 1) and TREK-2 (TWIK-related K+ channel 2). As a
central nervous system (CNS) penetrant tool compound, ONO-2920632 is invaluable for in vitro
and in vivo studies aimed at understanding the physiological and pathophysiological roles of
these ion channels. TREK channels are implicated in a variety of cellular processes, including
the regulation of membrane potential, neuronal excitability, and cellular responses to
mechanical and chemical stimuli. Their dysfunction has been linked to pain, depression, and
neurodegenerative disorders.

These application notes provide detailed protocols for utilizing ONO-2920632 to investigate
TREK channel function, including in vitro characterization using thallium flux assays and patch-
clamp electrophysiology, as well as an in vivo model of analgesia.

Quantitative Data Summary
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The following tables summarize the key quantitative data for ONO-2920632, facilitating the
design of experiments and interpretation of results.

Table 1: In Vitro Potency of ONO-2920632 on Human TREK Channels

lon Channel Assay Type Parameter Value (pM)
TREK-1 Thallium Flux EC50 2.8
TREK-2 Thallium Flux EC50 0.3

Table 2: Selectivity Profile of ONO-2920632 against other K2P Channels

lon Channel Selectivity Fold (vs. TREK-2)
TASK-1 >901

TASK-2 >901

TASK-3 >901

TRAAK >901

TWIK-2 >901

TRESK 31

Table 3: In Vivo Efficacy of ONO-2920632

] Route of ]
Animal Model Assay o . Effective Dose
Administration

Mouse Acetic Acid Writhing Oral (p.o.) 3 mg/kg

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways
involving TREK channels and a typical experimental workflow for screening compounds like
ONO-2920632.
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Figure 1: Simplified signaling pathway of TREK-1/TREK-2 channel regulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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